Cas no 287389-48-4 (2-Phenylphenol-13C6)

• Product Name: 2-Phenylphenol-13C6
• CAS No: 287389-48-4
• MF: C₁₂H₁₀O
• MW: 176.163132190704
• CID: 4457329
• PubChem ID: 71309242
• Update Time: 2025-07-02

2-Phenylphenol-13C6 Chemical and Physical Properties

Names and Identifiers

• 2-phenylphenol
• 2-Phenyl-13C6-phenol
• 2-((1,2,3,4,5,6-13C6)Cyclohexatrienyl)phenol
• 287389-48-4
• [1,1'-Biphenyl]-2-ol-1',2',3',4',5',6'-13C6 (9CI); o-Phenylphenol 13C6; 2-(Phenyl-13C6)phenol; 2-Hydroxybiphenyl-1',2',3',4',5',6'-13C6; Orthophenyl-13C6 phenol
• (1',2',3',4',5',6'-~13~C_6_)[1,1'-Biphenyl]-2-ol
• 2-Phenyl-13C6-phenol, 99 atom % 13C
• 2-Phenylphenol-13C6
• DTXSID20745800

• Inchi： 1S/C12H10O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H/i1+1,2+1,3+1,6+1,7+1,10+1
• InChI Key： LLEMOWNGBBNAJR-QBTRQFLCSA-N
• SMILES： OC1C=CC=CC=1[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 176.09329395g/mol
• Monoisotopic Mass: 176.09329395g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

2-Phenylphenol-13C6 Security Information

• Hazard Category Code： 36/37/38-50
• Safety Instruction： 22-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Phenylphenol-13C6

Introduction to 2-Phenylphenol-13C6 (CAS No. 287389-48-4)

2-Phenylphenol-13C6, identified by its Chemical Abstracts Service (CAS) number 287389-48-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a phenolic structure with a phenyl group substituent, is particularly valued for its unique isotopic labeling, which incorporates carbon-13 (¹³C) for enhanced analytical and metabolic studies.

The molecular structure of 2-Phenylphenol-13C6 consists of two benzene rings connected at the para positions, with one ring substituted by a hydroxyl (-OH) group and the other by a methyl (-CH₃) group. The presence of the ¹³C isotope allows researchers to track the compound's metabolism and interactions with biological systems more precisely. This isotopic labeling is particularly useful in studying enzyme kinetics, drug metabolism, and pathways involving aromatic compounds.

In recent years, 2-Phenylphenol-13C6 has been employed in various biochemical and pharmaceutical applications. One notable area of research involves its use as a probe in understanding the role of phenolic compounds in cellular signaling and antioxidant mechanisms. Studies have demonstrated that phenols, including derivatives like 2-Phenylphenol-13C6, can modulate inflammatory pathways and protect against oxidative stress. The ¹³C labeling enables researchers to monitor these effects at the molecular level, providing insights into the compound's pharmacological properties.

Furthermore, the compound has been utilized in drug development pipelines as an intermediate for synthesizing more complex molecules. Its stable isotope allows for non-invasive monitoring of drug candidates during preclinical trials, facilitating the identification of promising therapeutic agents. The ability to trace the ¹³C label through metabolic pathways provides valuable data on drug absorption, distribution, metabolism, and excretion (ADME), which are critical parameters in drug design.

Recent advancements in mass spectrometry techniques have enhanced the utility of 2-Phenylphenol-13C6 in analytical chemistry. The high sensitivity and specificity of modern mass spectrometers allow for precise detection and quantification of this labeled compound, enabling researchers to conduct detailed studies on its interactions with biological targets. This has opened new avenues in drug discovery, particularly in identifying novel biomarkers and understanding disease mechanisms at a molecular level.

The pharmaceutical industry has also shown interest in 2-Phenylphenol-13C6 for its potential applications in personalized medicine. By leveraging isotopic labeling, researchers can tailor therapeutic strategies to individual patients based on their metabolic profiles. This approach aligns with the growing trend toward precision healthcare, where treatments are customized to match a patient's unique biological characteristics.

Environmental scientists have explored 2-Phenylphenol-13C6 as a tool for studying the degradation of phenolic compounds in ecosystems. The labeled version allows for tracking the fate of these substances in soil and water samples, providing insights into their environmental impact and persistence. Such studies are crucial for developing sustainable practices in agriculture and industrial processes.

The synthesis of 2-Phenylphenol-13C6 involves advanced organic chemistry techniques, including cross-coupling reactions and isotopic exchange methods. These processes require precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative synthetic routes that optimize the incorporation of ¹³C into the molecular framework while maintaining structural integrity.

The safety profile of 2-Phenylphenol-13C6 has been thoroughly evaluated through toxicological studies. The compound exhibits low toxicity when used under controlled laboratory conditions, making it suitable for extensive research applications. However, standard safety protocols must be followed to minimize any potential risks associated with handling organic compounds.

In conclusion, 2-Phenylphenol-13C6 (CAS No. 287389-48-4) is a versatile compound with significant implications across multiple scientific disciplines. Its isotopic labeling enhances analytical capabilities, enabling detailed studies on metabolism, drug interactions, and environmental fate. As research continues to evolve, this compound is expected to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions.